Cas no 1804889-91-5 (2-(Fluoromethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804889-91-5
• MF: C₈H₆F₄N₂O₄
• MW: 270.137856006622
• CID: 4838699
• Update Time: 2025-06-12

2-(Fluoromethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O4/c1-17-7-4(3-9)13-6(14(15)16)2-5(7)18-8(10,11)12/h2H,3H2,1H3
• InChI Key： RRCGPHPMTXKWNX-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C=C([N+](=O)[O-])N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2

Additional information on 2-(Fluoromethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine

Introduction to 2-(Fluoromethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804889-91-5)

2-(Fluoromethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine, identified by its CAS number 1804889-91-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and industrial applications. The structural features of this compound, particularly its fluorinated and nitro substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The molecular structure of 2-(Fluoromethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine consists of a pyridine ring substituted with a fluoromethyl group at the 2-position, a methoxy group at the 3-position, a nitro group at the 6-position, and a trifluoromethoxy group at the 4-position. This specific arrangement of functional groups imparts distinct reactivity and selectivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel pyridine derivatives for their potential applications in medicinal chemistry. The nitro group in 2-(Fluoromethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine can be reduced to an amine, providing a versatile handle for further functionalization. This property is particularly useful in the synthesis of bioactive molecules, where selective modification is essential. Additionally, the methoxy and trifluoromethoxy groups contribute to the compound's electronic properties, influencing its interaction with biological targets.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of pharmacologically active agents. Researchers have leveraged its structural features to develop inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism. The fluorinated moieties enhance binding affinity by improving hydrophobic interactions with protein targets, while the nitro group can be further modified to introduce additional functional diversity.

The agrochemical industry has also explored the potential of 2-(Fluoromethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine due to its structural similarity to known herbicides and pesticides. Its ability to interact with biological systems at low concentrations makes it an attractive candidate for developing next-generation agrochemicals with improved efficacy and reduced environmental impact. Furthermore, the compound's stability under various environmental conditions enhances its suitability for field applications.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of this compound. Molecular modeling studies indicate that modifications to the substituents can fine-tune its binding properties, leading to higher selectivity and potency. These insights are driving new research directions aimed at optimizing derivatives for therapeutic use. The integration of experimental data with computational methods has been particularly fruitful in identifying promising candidates for further development.

The synthesis of 2-(Fluoromethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful planning to achieve regioselectivity during functionalization. However, modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex pyridine derivatives with high efficiency. These advances are accelerating the discovery of novel compounds with therapeutic potential.

In conclusion, 2-(Fluoromethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804889-91-5) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its stability and reactivity offer opportunities for further innovation. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone of chemical biology and drug discovery efforts.